Cas no 132606-01-0 ((R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid)

132606-01-0 structure
Product Name:(R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid
CAS No:132606-01-0
Molecular Formula:C15H21NO4
Molecular Weight:279.332
MDL:MFCD18432757
CID:2855642
PubChem ID:69110896
(R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid Properties
Names and Identifiers
-
- BS-50148
- CS-0186115
- (2R)-2-({[(BENZYLOXY)CARBONYL]AMINO}METHYL)-4-METHYLPENTANOIC ACID
- (R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid
- MFCD18432757
- FD6067
- 132606-01-0
- (2R)-4-methyl-2-(phenylmethoxycarbonylaminomethyl)pentanoic acid
- SCHEMBL4602331
- (R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoicacid
-
- MDL: MFCD18432757
- InChIKey: YAZAEQMKZMDWPI-CYBMUJFWSA-N
- Inchi: InChI=1S/C15H21NO4/c1-11(2)8-13(14(17)18)9-16-15(19)20-10-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,16,19)(H,17,18)/t13-/m1/s1
- SMILES: CC(C[C@@H](C(O)=O)CNC(OCC1=CC=CC=C1)=O)C
Computed Properties
- Exact Mass: 279.14705815g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 9
- Monoisotopic Mass: 279.14705815g/mol
- Heavy Atom Count: 20
- Complexity: 311
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 75.6Ų
(R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P009Z5J-100mg |
1,2,4-Triazolo[4,3-a]pyrazine-3-carboxylic acid, 5,6,7,8-tetrahydro-, Methyl ester |
132606-01-0 | 95% | 100mg |
$68.00 | ||
A2B Chem LLC | AE64663-100mg |
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid |
132606-01-0 | 95% | 100mg |
$63.00 | 2024-04-20 | |
Aaron | AR009ZDV-100mg |
1,2,4-Triazolo[4,3-a]pyrazine-3-carboxylic acid, 5,6,7,8-tetrahydro-, Methyl ester |
132606-01-0 | 95% | 100mg |
$135.00 | ||
abcr | AB450308-250 mg |
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid; . |
132606-01-0 | 250mg |
€429.10 | 2023-04-22 | ||
Advanced ChemBlocks | 10078-250MG |
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid |
132606-01-0 | 95% | 250MG |
$550 | 2023-09-15 | |
Ambeed | A770695-100mg |
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid |
132606-01-0 | 95% | 100mg |
$85.0 | ||
Chemenu | CM465159-100mg |
1,2,4-Triazolo[4,3-a]pyrazine-3-carboxylic acid, 5,6,7,8-tetrahydro-, Methyl ester |
132606-01-0 | 95%+ | 100mg |
$473 | 2024-08-02 | |
eNovation Chemicals LLC | Y1216409-1g |
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid |
132606-01-0 | 95% | 1g |
$2000 | 2022-06-08 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSF599-100mg |
(2R)-2-({[(benzyloxy)carbonyl]amino}methyl)-4-methylpentanoic acid |
132606-01-0 | 95% | 100mg |
¥561.0 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1256785-100mg |
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid |
132606-01-0 | 95% | 100mg |
¥729.00 |
(R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid Related Literature
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Kai-Chung Cheng,Viviana Acevedo-Bolton,Ruo-Ting Jiang,Neil E. Klepeis,Wayne R. Ott,Lynn M. Hildemann J. Environ. Monit., 2010,12, 846-853
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Mengchun Yu,Chuncheng Yang,Xiufang Bian,Shuchun Zhao,Tianqi Wang,Shuai Liu,Tongxiao Guo RSC Adv., 2016,6, 22511-22518
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Sijung Yoo,Taeyong Eom,Taehong Gwon,Cheol Seong Hwang Nanoscale, 2015,7, 6340-6347
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Kun Seok Lee,Won Jun Lee,Nam-Gyu Park,Sang Ouk Kim,Jong Hyeok Park Chem. Commun., 2011,47, 4264-4266
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Stefanie Brands,Hannah U. C. Brass,Andreas S. Klein,Jarno G. Sikkens,Mehdi D. Davari,Anna Joëlle Ruff Catal. Sci. Technol., 2021,11, 2805-2815
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Navjot Kaur,Bhushan J. Toley Analyst, 2018,143, 2213-2234
132606-01-0 ((R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:132606-01-0)(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid

Purity:99%
Quantity:1g
Price($):349.0